Cas no 488703-61-3 ((S,S)-2-Carbamoylcyclohexanecarboxylic Acid)

• Product Name: (S,S)-2-Carbamoylcyclohexanecarboxylic Acid
• CAS No: 488703-61-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD20641476
• CID: 2650628
• PubChem ID: 7188302
• Update Time: 2025-05-28

(S,S)-2-Carbamoylcyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1S)-trans-2-carbamoyl-cyclohexanecarboxylic acid
• (S,S)-2-Carbamoylcyclohexanecarboxylic acid
• (1S)-trans-1-Carbamoyl-cyclohexan-carbonsaeure-(2)
• (1S)-trans-2-Carbamoyl-cyclohexancarbonsaeure
• trans-2-carbamoylcyclohexanecarboxylic acid
• (1S,2S)-2-Carbamoyl-cyclohexanecarboxylic acid
• (1S,2S)-2-(Aminocarbonyl)cyclohexanecarboxylic acid
• CS-0162384
• MFCD20641476
• (1S,2S)-2-Carbamoylcyclohexanecarboxylicacid
• SCHEMBL7818913
• AS-47291
• 488703-61-3
• (1S,2S)-2-carbamoylcyclohexane-1-carboxylic acid
• cyclohexanecarboxylic acid, 2-(aminocarbonyl)-, (1S,2S)-
• F13116
• AKOS027340070
• (1S,2S)-2-Carbamoylcyclohexanecarboxylic acid
• DTXSID501221498
• (S,S)-2-Carbamoylcyclohexanecarboxylic Acid

• MDL： MFCD20641476
• Inchi： 1S/C8H13NO3/c9-7(10)5-3-1-2-4-6(5)8(11)12/h5-6H,1-4H2,(H2,9,10)(H,11,12)/t5-,6-/m0/s1
• InChI Key： LNNRRNLGMOUZCT-WDSKDSINSA-N
• SMILES： OC([C@H]1CCCC[C@@H]1C(N)=O)=O

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 427.6±34.0 °C at 760 mmHg
• Flash Point: 212.4±25.7 °C
• PSA: 80.39000
• LogP: 1.06300
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

(S,S)-2-Carbamoylcyclohexanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (S,S)-2-Carbamoylcyclohexanecarboxylic Acid

Comprehensive Analysis of (S,S)-2-Carbamoylcyclohexanecarboxylic Acid (CAS No. 488703-61-3): Properties, Applications, and Industry Trends

(S,S)-2-Carbamoylcyclohexanecarboxylic Acid (CAS No. 488703-61-3) is a chiral cyclohexane derivative with significant relevance in pharmaceutical and fine chemical synthesis. This optically active compound, characterized by its carbamoyl and carboxylic acid functional groups, has garnered attention for its potential as a building block in asymmetric synthesis and drug development. The stereospecific configuration of this molecule, denoted by the (S,S) prefix, is critical for its biological interactions and synthetic utility.

In recent years, the demand for chiral intermediates like (S,S)-2-Carbamoylcyclohexanecarboxylic Acid has surged, driven by the pharmaceutical industry's focus on enantioselective drug design. Researchers frequently search for "CAS 488703-61-3 solubility," "(S,S)-2-Carbamoylcyclohexanecarboxylic Acid synthesis method," and "chiral purity analysis" – reflecting key technical concerns. The compound's hydrogen bonding capacity (from both carbonyl groups) and cyclohexane ring conformation make it particularly valuable for creating structurally constrained pharmacophores.

The synthesis of 488703-61-3 typically involves asymmetric hydrogenation or enzymatic resolution approaches, with current optimization efforts focusing on "green chemistry principles" and "catalytic efficiency" – two trending topics in chemical manufacturing. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and chiral SFC (Supercritical Fluid Chromatography) are essential for verifying the enantiomeric excess of this compound, addressing another common quality control question in search queries.

Beyond pharmaceuticals, (S,S)-2-Carbamoylcyclohexanecarboxylic Acid shows promise in material science applications, particularly in the development of chiral stationary phases for chromatography. This aligns with growing interest in "advanced separation technologies" and "chiral material design." The compound's thermal stability (typically stable up to 200°C) and crystalline properties make it suitable for various formulation processes.

Regulatory aspects of CAS 488703-61-3 frequently appear in search trends, particularly regarding "REACH compliance" and "GMP manufacturing standards." The compound's low toxicity profile (as evidenced by standard in vitro assays) and biodegradability potential position it favorably in current sustainability-focused chemical development. These characteristics respond to the increasing market demand for "eco-friendly chiral compounds" and "sustainable pharmaceutical ingredients."

From a molecular perspective, the steric hindrance created by the cis-configured substituents on the cyclohexane ring contributes to the compound's unique reactivity patterns. Computational chemistry studies often investigate "molecular docking simulations" involving this scaffold, as its three-dimensional structure can mimic bioactive conformations. The carboxylic acid pKa (approximately 4.2) and carbamoyl group polarity are additional physicochemical parameters frequently queried by formulation scientists.

Market analysis indicates growing procurement interest in (S,S)-2-Carbamoylcyclohexanecarboxylic Acid, with particular attention to "bulk pricing trends" and "custom synthesis options." The compound's shelf life under various storage conditions (commonly searched as "488703-61-3 stability data") remains a practical consideration for industrial users. Technical discussions often center on the scalability challenges of maintaining high enantiomeric purity during large-scale production.

Emerging research directions for CAS 488703-61-3 include its potential as a precursor for bioactive heterocycles and investigation of its "supramolecular chemistry" applications. The compound's ability to form hydrogen-bonded networks makes it interesting for crystal engineering studies, a field gaining traction in materials science circles. These developments align with search trends showing increased interest in "multi-functional chiral building blocks" and "crystal structure prediction."

Quality specifications for (S,S)-2-Carbamoylcyclohexanecarboxylic Acid typically emphasize chromatographic purity (>98%), residual solvent levels, and heavy metal content – all parameters commonly referenced in technical product inquiries. The compound's spectroscopic fingerprints (particularly in NMR and IR spectroscopy) serve as important identification markers, addressing another frequent analytical chemistry question.

In conclusion, 488703-61-3 represents a versatile chiral compound whose importance continues to grow across multiple scientific disciplines. Its combination of structural features, synthetic utility, and material properties ensures ongoing research interest, while manufacturing innovations address industrial needs for cost-effective and sustainable production methods. The compound's trajectory reflects broader trends in precision chemistry and molecular design that dominate contemporary chemical research.